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Compound of Interest

Compound Name: HM-JF526 Nhs

Cat. No.: B11933719

Get Quote

Before disposal, you must understand the specific hazards of the agent to select the correct

waste stream.
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Property Details

Chemical Name
HM Janelia Fluor® 526, NHS Ester

(Succinimidyl Ester)

Primary Use
Fluorescent labeling (dSTORM, STED

microscopy)

Reactivity

High.[1][2][3] Contains an N-hydroxysuccinimide

(NHS) ester group, which reacts covalently with

primary amines.[1][2][3][4]

Physical State
Solid (powder) or dissolved in organic solvent

(DMSO/DMF).[1][2][3][5]

Hazard Class

Irritant (Xi).[1][2][3] May cause skin/eye irritation.

[1][2][3][6] Not classified as Cytotoxic/Cytostatic

(Purple Stream).[1][2][3]

EWC Code

16 05 06* (Laboratory chemicals consisting of or

containing hazardous substances).[1][2][3][7][8]

[9][10]

Part 2: Pre-Disposal Deactivation (Self-Validating
Protocol)
Direct disposal of reactive NHS esters is discouraged due to their potential to react with other

waste constituents.[2][3] You must quench the reactivity before the agent enters the waste

stream.[3] This step creates a "self-validating" safety loop by eliminating the chemical's primary

hazard (reactivity) at the source.[3]

Step-by-Step Deactivation Protocol
Assess State:

Solid Powder: Dissolve residual powder in a small volume of DMSO or DMF.[2][3]

Liquid Aliquot: Proceed directly to quenching.[1][2][3]
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Quenching Reaction:

Add an excess of 1M Tris-HCl (pH 8.0) or a similar amine-containing buffer to the dye

solution.[1][2][3]

Mechanism: The primary amines in the Tris buffer will rapidly react with the NHS ester,

forming a stable amide bond and releasing N-hydroxysuccinimide (a non-toxic byproduct).

Alternative: If Tris is unavailable, add water and allow to stand for 1–2 hours. The NHS

ester will hydrolyze (break down) into the carboxylic acid form, though this is slower than

amine quenching.

Verification:

The solution is now chemically stable and non-reactive.[2][3] It retains its fluorescent

properties but loses its ability to bind biomolecules covalently.[2][3]

Part 3: NHS Waste Stream Classification
Under HTM 07-01, laboratory chemicals must never be disposed of down the drain.[1][2] They

must be segregated into the appropriate incineration stream.[2][3][11]

Decision Matrix: Selecting the Correct Bin
Scenario A: Pure Chemical / Stock Vials (Trace Amounts)

Stream: Chemical Waste (or Clinical Incineration).[1][2][3]

Container: Rigid, leak-proof container (often Yellow with a Red or White lid, depending on

the specific waste contractor, or a dedicated Chemical Waste Keg).[1]

Disposal Route: Incineration (High Temperature).[1][2][3][12]

Scenario B: Contaminated PPE & Consumables (Gloves, Tips, Tubes)[1]

Stream: Clinical Waste (Incineration Only).[1][2][3]

Container: Yellow Bag or Yellow Rigid Bin.
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Note: Do not use the Orange stream (Treatment/Autoclave) for chemical contaminants, as

autoclaving does not destroy chemical hazards and may release vapors.

Visual Disposal Workflow
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Click to download full resolution via product page

Figure 1: Decision tree for HM-JF526 disposal ensuring segregation of pure chemical waste

from contaminated consumables.[1]

Part 4: Detailed Operational Protocol
Segregation & Packaging

Primary Containment: Ensure the dye is in a tightly closed vial.[2][3] If the vial is cracked or

leaking, place it inside a larger secondary container (e.g., a 50mL Falcon tube) and seal it.

Absorbent Material: If disposing of liquid volumes >5mL (rare for this dye), add an absorbent

material (Vermiculite or absorbent pads) to the secondary container to immobilize the liquid.

[1]

Labeling
Attach a Hazardous Waste Label to the container if it is not already pre-printed on the bin.[2][3]

The label must include:

Description: "Laboratory Chemicals - HM-JF526 (Fluorescent Dye)"

Hazard Code: H315/H319 (Causes skin/eye irritation).[1][2][3]

Origin: Laboratory Name / Department.
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Documentation (Consignment Notes)
For removal from the site, ensure the waste is tracked via a Hazardous Waste Consignment

Note.

Classification: Hazardous.[1][2][3][13]

EWC Code: 16 05 06*.[1][2][3][7][8][9][10]

UN Number: Typically UN 3316 (Chemical Kit) or UN 3077 (Environmentally Hazardous

Substance, Solid, N.O.S.) depending on the specific formulation and quantity.[1][2] For trace

amounts in mixed lab waste, specific UN marking on the individual vial is often superseded

by the bulk container classification.

Part 5: Spill Management (Immediate Action)
If HM-JF526 powder or solution is spilled:

Evacuate & PPE: Alert nearby staff. Wear nitrile gloves, lab coat, and safety goggles.[1]

Contain: Cover the spill with paper towels or an absorbent pad.[2][3]

Deactivate: Dampen the towels with 1M Tris buffer or water to hydrolyze the NHS ester in

situ.[2][3]

Clean: Wipe up the material.[2][3] Clean the surface with a detergent solution (e.g., 1% SDS)

to remove fluorescent residue.[1]

Dispose: Place all cleanup materials into the Yellow (Clinical Incineration) bag/bin.

References
Department of Health (UK). (2013).[1][2][3] Health Technical Memorandum 07-01: Safe

management of healthcare waste.[1][2][3][12] NHS England.[1][2][3] [Link][1][2][3]

Health and Safety Executive (HSE). (2002).[1][2][3] Control of Substances Hazardous to

Health (COSHH) Regulations.[1][2][3][11][Link][1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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